Cas no 83859-70-5 (Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)-)

Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)- structure
83859-70-5 structure
Product name:Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)-
CAS No:83859-70-5
MF:C16H23NO3
MW:277.358724832535
CID:1813163
PubChem ID:12794721

Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)-
    • [1-(tert-butylamino)-1-oxopentan-2-yl] benzoate
    • 83859-70-5
    • 1-(tert-Butylamino)-1-oxopentan-2-yl benzoate
    • DTXSID90510087
    • Inchi: InChI=1S/C16H23NO3/c1-5-9-13(14(18)17-16(2,3)4)20-15(19)12-10-7-6-8-11-12/h6-8,10-11,13H,5,9H2,1-4H3,(H,17,18)
    • InChI Key: RWLGLTFIRFUGTD-UHFFFAOYSA-N
    • SMILES: CCCC(C(=O)NC(C)(C)C)OC(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 277.16779360g/mol
  • Monoisotopic Mass: 277.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.4Ų

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